![molecular formula C22H24ClN3O4 B3364180 Cyclohexaneacetic acid, 4-[4-(4-chloro-7,8-dihydro-5-oxopyrimido[5,4-f][1,4]oxazepin-6(5H)-yl)phenyl]-, methyl ester, trans- CAS No. 1109277-49-7](/img/structure/B3364180.png)
Cyclohexaneacetic acid, 4-[4-(4-chloro-7,8-dihydro-5-oxopyrimido[5,4-f][1,4]oxazepin-6(5H)-yl)phenyl]-, methyl ester, trans-
Overview
Description
Cyclohexaneacetic acid is a carboxylic acid derived from cyclohexane. It has a molecular formula of C8H14O2 and a molecular weight of 142.1956 . The compound you mentioned seems to be a derivative of cyclohexaneacetic acid, with additional functional groups attached to it.
Physical And Chemical Properties Analysis
Cyclohexaneacetic acid is a solid substance with a refractive index of 1.463. It has a boiling point of 242-244 °C and a melting point of 28-32 °C. Its density is 1.007 g/mL at 25 °C . The physical and chemical properties of its derivatives would depend on the specific functional groups attached to it.Safety and Hazards
properties
IUPAC Name |
methyl 2-[4-[4-(4-chloro-5-oxo-7,8-dihydropyrimido[5,4-f][1,4]oxazepin-6-yl)phenyl]cyclohexyl]acetate |
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InChI |
InChI=1S/C22H24ClN3O4/c1-29-18(27)12-14-2-4-15(5-3-14)16-6-8-17(9-7-16)26-10-11-30-21-19(22(26)28)20(23)24-13-25-21/h6-9,13-15H,2-5,10-12H2,1H3 |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
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InChI Key |
HBUIVCMIRGZLMP-UHFFFAOYSA-N |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
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| URL | https://pubchem.ncbi.nlm.nih.gov | |
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Canonical SMILES |
COC(=O)CC1CCC(CC1)C2=CC=C(C=C2)N3CCOC4=C(C3=O)C(=NC=N4)Cl |
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| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
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Molecular Formula |
C22H24ClN3O4 |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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| URL | https://pubchem.ncbi.nlm.nih.gov | |
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Molecular Weight |
429.9 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
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Retrosynthesis Analysis
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